Cas no 133605-27-3 (2-Nitro-4-(Trifluoromethyl)PhenylMethanol)

• Product Name: 2-Nitro-4-(Trifluoromethyl)PhenylMethanol
• CAS No: 133605-27-3
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• MDL: MFCD03095418
• CID: 899672
• PubChem ID: 45790938
• Update Time: 2025-06-06

2-Nitro-4-(Trifluoromethyl)PhenylMethanol Chemical and Physical Properties

Names and Identifiers

• 2-nitro-4-(trifluoromethyl)benzyl alcohol
• [2-nitro-4-(trifluoromethyl)phenyl]methanol
• (2-nitro-4-trifluoromethylphenyl)methanol
• (4-(TRIFLUOROMETHYL)-2-NITROPHENYL)METHANOL
• AKOS005257838
• J-510156
• MFCD03095418
• AS-66051
• CS-W014740
• (2-Nitro-4-(trifluoromethyl)phenyl)methanol
• SCHEMBL258621
• EN300-1929961
• DTXSID60672348
• 133605-27-3
• 2-Nitro-4-(Trifluoromethyl)PhenylMethanol

• MDL： MFCD03095418
• Inchi： 1S/C8H6F3NO3/c9-8(10,11)6-2-1-5(4-13)7(3-6)12(14)15/h1-3,13H,4H2
• InChI Key： FQPWWEYTNHARPU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CO)=C(C=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 221.03000
• Monoisotopic Mass: 221.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2
• XLogP3: 1.7

Experimental Properties

• Melting Point: 63-65℃
• Refractive Index: 1.507
• PSA: 66.05000
• LogP: 2.62910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes